N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-methoxy-6-(4-morpholinyl)-1,3,5-triazin-2-amine

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C21H20N6O3/c1-28-21-25-19(24-20(26-21)27-10-12-29-13-11-27)22-15-8-6-14(7-9-15)18-23-16-4-2-3-5-17(16)30-18/h2-9H,10-13H2,1H3,(H,22,24,25,26)
• InChI Key: HSONXMISCSSCQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C21H20N6O3
• Molecular Weight: 404.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzoxazole, a phenyl group, a methoxy group, a morpholinyl group, and a triazin-2-amine group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzoxazole could be formed through the reaction of an o-aminophenol with a carboxylic acid or an acyl chloride in the presence of a base.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoxazole and phenyl groups are aromatic and planar, while the morpholinyl group is a six-membered ring with both carbon and nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific functional groups present. For example, the amine group could undergo reactions typical of amines, such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amine and methoxy groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate its physical and chemical properties, and evaluate its potential uses in various applications.